N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)propionamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]propanamide
• InChI: InChI=1S/C19H28N2O3/c1-6-17(22)20-14-7-8-16-15(11-14)21(10-9-13(2)3)18(23)19(4,5)12-24-16/h7-8,11,13H,6,9-10,12H2,1-5H3,(H,20,22)
• InChI Key: DZOITELCQFNZMP-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC2=C(C=C1)OCC(C(=O)N2CCC(C)C)(C)C
• Molecular Formula: C19H28N2O3
• Molecular Weight: 332.4 g/mol

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)propionamide is a useful research compound. Its molecular formula is C19H28N2O3 and its molecular weight is 332.444. The purity is usually 95%.
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Scientific Research Applications

Analogs in Medicinal Chemistry

Compounds with structural similarities to N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)propionamide have been explored for their potential medicinal properties. For example, novel analogs of 3-(4-substituted benzylideneamino)-N-(6-substituted-1,3-benzo[d]thiazol-2-yl)-4,5-dihydro-5-oxo-pyrazole-1-carboxamide displayed promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, at non-cytotoxic concentrations (Palkar et al., 2017). This research highlights the potential of structurally complex compounds in developing new antibacterial agents.

Anticancer Properties

The synthesis and evaluation of dibenzoazepine (DB) derivatives, including their chemotherapeutic properties, have been reported, emphasizing their importance in medicinal chemistry. One study on novel dibenzo[b,f]azepine tethered isoxazoline derivatives revealed strong anti-invasion and anti-proliferative effects against various cancer cell lines, comparable to cisplatin and suramin, suggesting their potential as anticancer agents (Sadashiva et al., 2012).

Novel Polycyclic Systems

Research into novel polycyclic systems containing fragments like 1,4-benzodiazepine and isoindolinone has been conducted. Such studies offer insights into the synthesis and structure of complex compounds, potentially applicable in designing new materials or drugs with specific properties (Ukhin et al., 2011).

Neuroprotective Effects

Investigations into the neurotoxic and neuroprotective profiles of carbamazepine and its derivatives against vascular cognitive impairment have been performed. These studies provide a foundation for exploring similar compounds for their effects on neurological conditions, highlighting the potential for compounds like this compound to be evaluated in neuroprotective contexts (Kaur et al., 2019).